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Compound of Interest

Compound Name: AS-605240

Cat. No.: B1683927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation and intraperitoneal (IP)

administration of AS-605240, a potent and selective inhibitor of phosphoinositide 3-kinase

gamma (PI3Kγ). The following protocols and data are intended to ensure consistent and safe

handling of this compound in a research setting.

Introduction
AS-605240 is an ATP-competitive inhibitor of PI3Kγ with an IC50 of 8 nM.[1][2] It exhibits

selectivity over other PI3K isoforms, making it a valuable tool for investigating the role of PI3Kγ

in various physiological and pathological processes, including inflammation, autoimmune

diseases, and cancer.[3][4][5] Due to its poor solubility in aqueous solutions, careful

preparation is required for in vivo studies. This guide details a common method for formulating

AS-605240 for IP injection in animal models.

Quantitative Data Summary
The following table summarizes key quantitative data for AS-605240.
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Parameter Value Reference

Molecular Weight 257.27 g/mol [1]

Formula C₁₂H₇N₃O₂S [1]

Appearance Powder [6]

IC50 (PI3Kγ) 8 nM [1][2]

Solubility

Insoluble in water and ethanol.

Soluble in DMSO (up to 1.5

mg/mL with warming).

[1][6]

Storage (Powder) -20°C for up to 3 years. [1]

Storage (in DMSO)
-80°C for up to 1 year; -20°C

for up to 1 month.
[1]

Typical IP Dosage 10-50 mg/kg in mice. [2][7]

Experimental Protocols
This protocol describes the preparation of a suspended solution of AS-605240, a common

method for administering poorly water-soluble compounds in vivo.

Materials:

AS-605240 powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300), sterile

Tween-80, sterile

Sterile saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

Sterile microcentrifuge tubes or vials

Pipettes and sterile tips
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Vortex mixer

Ultrasonic bath (optional)

Procedure:

Calculate Required Amounts: Determine the total volume of the formulation needed based

on the number of animals and the dosage. The final concentration of the vehicle components

should be:

10% DMSO

40% PEG300

5% Tween-80

45% Saline/PBS

Prepare Stock Solution (in DMSO):

Weigh the required amount of AS-605240 powder in a sterile tube.

Add the calculated volume of DMSO to achieve a concentrated stock solution (e.g., 25

mg/mL).

Vortex thoroughly. Gentle warming or sonication may be required to fully dissolve the

compound.[6]

Prepare the Vehicle Mixture:

In a separate sterile tube, add the required volume of PEG300.

Add the AS-605240 stock solution (from step 2) to the PEG300 and mix thoroughly by

vortexing.

Add the required volume of Tween-80 and vortex until the solution is homogeneous.
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Finally, add the required volume of sterile saline or PBS and vortex again to create the

final suspended solution.

Example for a 1 mL final solution at 2.5 mg/mL:

Start with a 25 mg/mL stock of AS-605240 in DMSO.

To a sterile tube, add 400 µL of PEG300.

Add 100 µL of the 25 mg/mL AS-605240 stock solution and mix well.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of saline to bring the total volume to 1 mL.[2]

Note: This protocol yields a suspended solution. Ensure the solution is well-mixed before each

injection to guarantee uniform dosage. The prepared formulation should be used fresh.

This protocol outlines the standard procedure for intraperitoneal injection in mice.

Materials:

Prepared AS-605240 formulation

Sterile syringes (1 mL)

Sterile needles (25-27 gauge)

70% ethanol for disinfection

Appropriate animal restraint device

Procedure:

Animal Restraint: Properly restrain the mouse to expose the abdomen.

Injection Site Identification: The preferred injection site is the lower right quadrant of the

abdomen to avoid the cecum and urinary bladder.[1][8]
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Disinfection: Swab the injection site with 70% ethanol.[1]

Needle Insertion: Insert the needle, bevel up, at a 30-45 degree angle into the peritoneal

cavity.[8][9]

Aspiration: Gently pull back the plunger to ensure no fluid (blood or urine) is drawn into the

syringe. If fluid is aspirated, withdraw the needle and reinject at a different site with a new

sterile needle.[1]

Injection: Once proper placement is confirmed, inject the calculated volume of the AS-
605240 formulation. The maximum recommended injection volume for a mouse is typically

10 mL/kg.[8]

Withdrawal and Observation: Withdraw the needle and return the animal to its cage. Monitor

the animal for any adverse reactions.
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Caption: PI3K/Akt signaling pathway with the inhibitory action of AS-605240.
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Caption: Workflow for the preparation of AS-605240 for intraperitoneal injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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